Cas no 912914-79-5 (1-butyl-4-{1-3-(4-methoxyphenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one)

• Product Name: 1-butyl-4-{1-3-(4-methoxyphenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
• CAS No: 912914-79-5
• MF: C₂₅H₃₁N₃O₃
• MW: 421.53194642067
• CID: 5426139
• Update Time: 2025-11-01

1-butyl-4-{1-3-(4-methoxyphenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-butyl-4-[1-[3-(4-methoxyphenoxy)propyl]benzimidazol-2-yl]pyrrolidin-2-one
• 2-Pyrrolidinone, 1-butyl-4-[1-[3-(4-methoxyphenoxy)propyl]-1H-benzimidazol-2-yl]-
• 1-butyl-4-{1-3-(4-methoxyphenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one

• Inchi： 1S/C25H31N3O3/c1-3-4-14-27-18-19(17-24(27)29)25-26-22-8-5-6-9-23(22)28(25)15-7-16-31-21-12-10-20(30-2)11-13-21/h5-6,8-13,19H,3-4,7,14-18H2,1-2H3
• InChI Key： ZOCXDKAHHVVZTQ-UHFFFAOYSA-N
• SMILES： N1(CCCC)CC(C2N(CCCOC3=CC=C(OC)C=C3)C3=CC=CC=C3N=2)CC1=O

Additional information on 1-butyl-4-{1-3-(4-methoxyphenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one

Chemical Profile of 1-butyl-4-{1-3-(4-methoxyphenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one (CAS No. 912914-79-5)

1-butyl-4-{1-3-(4-methoxyphenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one (CAS No. 912914-79-5) is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the benzodiazepine derivative class, which is well-known for its role in central nervous system modulation. The presence of a pyrrolidinone ring and a 4-methoxyphenyl moiety in its structure suggests possible interactions with various biological targets, making it a promising candidate for further investigation.

The molecular structure of this compound consists of multiple functional groups that contribute to its chemical reactivity and biological properties. The butyl group at the N-position of the pyrrolidinone ring may influence solubility and metabolic pathways, while the 3-(4-methoxyphenoxy)propyl chain introduces additional complexity and potential sites for binding to biological receptors. This structural arrangement could be critical in modulating receptor activity, which is a key consideration in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action for such complex molecules. Studies have indicated that compounds with similar structural motifs may exhibit properties relevant to neuropharmacology, particularly in the context of anxiety disorders and sleep regulation. The benzodiazol-2-yl group in this compound is particularly noteworthy, as it is often associated with compounds that interact with the GABA-A receptor, a major target for anxiolytic drugs.

In vitro studies have begun to explore the pharmacological profile of 1-butyl-4-{1-3-(4-methoxyphenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one, focusing on its potential interactions with central nervous system receptors. Preliminary data suggest that this compound may possess anxiolytic effects comparable to known benzodiazepine derivatives, but with distinct advantages in terms of metabolic stability and reduced side effects. These findings are particularly intriguing given the growing demand for safer alternatives to traditional anxiolytics.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the 4-methoxyphenyl group and the propyl chain necessitates careful selection of reagents and catalysts to avoid unwanted byproducts. Advanced synthetic techniques, such as flow chemistry and automated purification methods, have been employed to optimize the production process.

From a regulatory perspective, the development of new pharmaceutical compounds like 1-butyl-4-{1-3-(4-methoxyphenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one must adhere to stringent guidelines to ensure safety and efficacy. Preclinical studies are essential to evaluate its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). Additionally, toxicological assessments are conducted to determine potential adverse effects at various doses.

The integration of machine learning algorithms into drug discovery has accelerated the identification of promising candidates like this one. By analyzing large datasets of chemical structures and biological responses, researchers can predict the likelihood of success for new compounds before investing significant resources in traditional experimental methods. This approach has been particularly effective in identifying novel analogs with improved pharmacological profiles.

The potential therapeutic applications of 1-butyl-4-{1-3-(4-methoxyphenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one extend beyond anxiolytics. Its unique structure may also make it suitable for treating other neurological disorders, such as insomnia or seizure disorders. Further research is needed to fully elucidate its mechanism of action and explore new therapeutic avenues.

In conclusion, 1-butyl-4-{1-3-(4-methoxyphenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one (CAS No. 912914-79) represents a significant advancement in pharmaceutical research due to its complex structure and potential biological activities. The combination of computational modeling, synthetic chemistry advancements, and regulatory compliance ensures that this compound is positioned as a valuable asset in the development of next-generation therapeutics.